![molecular formula C13H17NO4 B5667866 4-[(4-isopropoxyphenyl)amino]-4-oxobutanoic acid](/img/structure/B5667866.png)
4-[(4-isopropoxyphenyl)amino]-4-oxobutanoic acid
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Overview
Description
"4-[(4-isopropoxyphenyl)amino]-4-oxobutanoic acid" is a chemical compound of interest due to its structural and functional properties, which make it a candidate for various scientific studies. Compounds with similar structures have been synthesized and analyzed for their molecular structures, chemical reactions, and properties.
Synthesis Analysis
Compounds similar to "4-[(4-isopropoxyphenyl)amino]-4-oxobutanoic acid" have been synthesized through various chemical reactions. For example, 4-((4-bromophenyl)(dodecyl)amino)-4-oxobutanoic acid was synthesized using a novel copper-catalyzed cross-coupling reaction, showcasing the potential for creating complex molecules through strategic chemical synthesis methods (Chen, Hu, & Fu, 2013).
Molecular Structure Analysis
The molecular structure of compounds similar to "4-[(4-isopropoxyphenyl)amino]-4-oxobutanoic acid" has been confirmed through various spectroscopic methods, including FT-IR, NMR, and single crystal X-ray diffraction studies. These studies help in understanding the compound's geometry, bond lengths, and angles, providing a comprehensive view of its molecular architecture. For instance, FT-IR and NMR were used to confirm the structure of 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid (Rahul Raju et al., 2015).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including ring-opening reactions and cross-coupling reactions, which are crucial for their synthesis and modification. Their reactivity and interaction with other chemicals highlight their potential for use in more complex chemical syntheses and applications.
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure are essential for understanding how these compounds interact in different environments. For example, the crystalline structure and thermal analysis of similar compounds provide insights into their stability and how they might be manipulated for use in specific applications (P. Nayak et al., 2014).
properties
IUPAC Name |
4-oxo-4-(4-propan-2-yloxyanilino)butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4/c1-9(2)18-11-5-3-10(4-6-11)14-12(15)7-8-13(16)17/h3-6,9H,7-8H2,1-2H3,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYGOMSLCTBRKDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)NC(=O)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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